Cas no 2192745-70-1 (8-(3-methoxybenzenesulfonyl)-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane)

• Product Name: 8-(3-methoxybenzenesulfonyl)-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane
• CAS No: 2192745-70-1
• MF: C₁₆H₂₀N₄O₃S
• MW: 348.420001983643
• CID: 6318088
• PubChem ID: 126854587
• Update Time: 2025-10-23

8-(3-methoxybenzenesulfonyl)-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

• 8-(3-methoxyphenyl)sulfonyl-3-(triazol-1-yl)-8-azabicyclo[3.2.1]octane
• AKOS032465232
• 8-(3-methoxybenzenesulfonyl)-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane
• 2192745-70-1
• F6472-2906
• CCG-358475

• Inchi： 1S/C16H20N4O3S/c1-23-15-3-2-4-16(11-15)24(21,22)20-12-5-6-13(20)10-14(9-12)19-8-7-17-18-19/h2-4,7-8,11-14H,5-6,9-10H2,1H3
• InChI Key： OYKZTLAIGSYFPM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)OC)(N1C2CC(CC1CC2)N1C=CN=N1)(=O)=O

Computed Properties

• Exact Mass: 348.12561169g/mol
• Monoisotopic Mass: 348.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 85.7Ų

Additional information on 8-(3-methoxybenzenesulfonyl)-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane

8-(3-Methoxybenzenesulfonyl)-3-(1H-1,2,3-Triazol-1-yl)-8-Azabicyclo[3.2.1]Octane: A Comprehensive Overview

The compound with CAS No. 2192745-70-1, known as 8-(3-methoxybenzenesulfonyl)-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique bicyclic structure and the presence of a triazole ring, which contribute to its exceptional chemical properties and potential applications.

The bicyclo[3.2.1]octane framework is a key structural element of this compound, providing stability and rigidity to the molecule. The substitution at the 8-position with a 3-methoxybenzenesulfonyl group introduces additional functionality, enhancing the compound's solubility and bioavailability. Furthermore, the triazole ring at the 3-position imparts aromaticity and electronic properties that are crucial for its interactions with biological systems.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in targeting specific protein-protein interactions (PPIs). The triazole moiety has been shown to act as a bioisostere for hydrogen bonds, making it an attractive component for designing inhibitors of PPIs involved in various diseases, including cancer and neurodegenerative disorders.

In terms of synthesis, researchers have developed efficient routes to construct this complex molecule using modular assembly strategies. The incorporation of the bicyclo[3.2.1]octane system has been achieved through ring-closing metathesis (RCM), while the triazole ring is typically introduced via click chemistry or copper-catalyzed azide alkyne cycloaddition (CuAAC). These methods ensure high yields and excellent stereocontrol, making the compound accessible for further exploration.

From a pharmacological perspective, this compound exhibits promising activity in preclinical models of inflammatory diseases due to its ability to modulate cytokine signaling pathways. Its methoxybenzenesulfonyl group plays a critical role in optimizing pharmacokinetic profiles, ensuring sustained release and reduced toxicity.

Moreover, the compound's structural versatility has led to its investigation in materials science applications. Its rigid bicyclic framework and electron-deficient triazole ring make it a candidate for use in organic electronics and advanced materials such as OLEDs (organic light-emitting diodes) and sensors.

In conclusion, 8-(3-methoxybenzenesulfonyl)-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique combination of structural features and functional groups positions it as a valuable tool for advancing both therapeutic development and materials innovation.